Cas no 1361715-89-0 (3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl)

• Product Name: 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl
• CAS No: 1361715-89-0
• MF: C₁₂H₄Cl₂F₄
• MW: 295.059775352478
• CID: 4993898
• Update Time: 2025-10-18

3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl

• Inchi： 1S/C12H4Cl2F4/c13-6-1-5(2-7(14)3-6)10-8(15)4-9(16)11(17)12(10)18/h1-4H
• InChI Key： LSGBELNBKJUMDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl

Professional Introduction to Compound with CAS No. 1361715-89-0 and Product Name: 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl

The compound with the CAS number 1361715-89-0 and the product name 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in various scientific and industrial domains.

The molecular structure of 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl consists of a biphenyl core substituted with chlorine and fluorine atoms at specific positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further chemical modifications and functionalization. The presence of both chlorine and fluorine atoms enhances the compound's reactivity, allowing for diverse synthetic pathways that can be exploited in drug discovery and material science.

In recent years, there has been growing interest in halogenated biphenyl derivatives due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent effects on various biological targets, including enzymes and receptors involved in metabolic pathways. The 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl molecule has been investigated for its potential role in developing novel therapeutic agents. Its unique chemical properties make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chlorine and fluorine substituents provide multiple sites for functionalization, enabling chemists to tailor the molecule's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's utility in medicinal chemistry. Additionally, nucleophilic aromatic substitution reactions can be utilized to replace chlorine atoms with other functional groups, further diversifying the chemical space accessible through this scaffold.

The pharmaceutical industry has shown particular interest in halogenated biphenyls due to their ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preclinical studies have indicated that derivatives of 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl may possess anti-inflammatory and anti-proliferative properties. These findings have spurred further research into optimizing the compound's structure-activity relationships (SAR) to enhance its therapeutic efficacy.

Material scientists have also explored the potential applications of this compound in advanced materials. The halogen atoms contribute to its stability under various environmental conditions, making it suitable for use in high-performance polymers and coatings. Additionally, its electronic properties have been investigated for applications in organic electronics and optoelectronic devices. The ability to fine-tune these properties through chemical modifications offers exciting possibilities for developing next-generation materials with tailored functionalities.

The synthesis of 3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl presents an interesting challenge due to the need for precise control over regioselectivity during functionalization. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of synthetic steps required and improving overall yields. These advancements are crucial for scaling up production while maintaining high purity standards necessary for pharmaceutical applications.

In conclusion,3',5'-Dichloro-2,3,4,6-tetrafluoro-biphenyl (CAS No. 1361715-89-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool for researchers in pharmaceuticals and materials science alike. As our understanding of its chemical properties continues to grow,this molecule is poised to play a pivotal role in the development of innovative solutions for complex challenges facing modern society.